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Compound of Interest

Compound Name: Fmoc-Lys(Boc)-OH

Cat. No.: B557020 Get Quote

Essential Safety and Handling Guide for Fmoc-
Lys(Boc)-OH
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Nα-Fmoc-Nε-Boc-L-lysine (Fmoc-Lys(Boc)-OH).

Adherence to these procedures is essential for ensuring a safe laboratory environment and

minimizing exposure risks.

Chemical Identifier:

CAS Number: 71989-26-9[1]

Molecular Formula: C26H32N2O6[1]

While some safety data sheets (SDS) do not classify Fmoc-Lys(Boc)-OH as a hazardous

substance, others indicate potential for harm.[2][3] It may cause skin and eye irritation, and is

harmful if swallowed or inhaled.[2] Therefore, it is imperative to handle this compound with

care, utilizing appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted for specific procedures to determine if

additional protection is necessary. The minimum recommended PPE for handling Fmoc-
Lys(Boc)-OH in both solid and solution forms is outlined below.
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PPE Item Specification Purpose

Eye/Face Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[4][5]

[6]

Protects eyes from dust

particles and splashes.

Face shield (if a significant

splash hazard exists).[6]

Provides additional protection

for the face when handling

larger quantities or solutions.

Hand Protection Disposable nitrile gloves.[6]

Protects skin from incidental

contact. For prolonged contact,

consult the glove

manufacturer's chemical

resistance data.

Body Protection
Laboratory coat or impervious

clothing.[4][5][6]

Protects skin and clothing from

spills and contamination.

Closed-toe shoes and long

pants.[6]

Provides basic body and foot

protection in a laboratory

setting.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[1][6] A dust mask

may be worn when handling

large quantities.[5]

A respirator may be necessary

if engineering controls are

insufficient to control dust or

aerosols.[4][6] Use must

comply with a formal

respiratory protection program.

Operational and Disposal Plan
Following a structured plan for handling and disposal minimizes risks and ensures procedural

consistency.

Experimental Protocol: Handling Procedures

Preparation and Engineering Controls:
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Work in a well-ventilated area, such as a chemical fume hood, especially when handling

the solid form to avoid dust formation.[1][5]

Ensure an eyewash station and safety shower are readily accessible.[2]

Inspect all PPE for integrity before use.[5]

Handling Solid Fmoc-Lys(Boc)-OH:

Don all required PPE as specified in the table above.

Use a spatula to carefully transfer the desired amount of the compound. Avoid actions that

generate dust.[5]

If dust is generated, allow it to settle within the ventilated enclosure before proceeding.

Keep the primary container tightly closed when not in use.[1][5]

Handling Solutions of Fmoc-Lys(Boc)-OH:

Don all required PPE.

Use appropriate, clean glassware and pipetting devices for transfers.

Keep all containers sealed when not in use to prevent vapor release.

Emergency Procedures

In case of skin contact: Wash off with soap and plenty of water.[1][5]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[5]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1][5]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[1][5]

Disposal Plan
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Waste Collection:

All solid and liquid waste containing Fmoc-Lys(Boc)-OH should be collected in separate,

clearly labeled, and sealed containers for chemical waste.

Contaminated materials such as gloves, weigh boats, and absorbent pads should also be

placed in a designated, sealed waste container.[5]

Disposal:

Dispose of all chemical waste in accordance with local, state, and federal regulations.[3]

Do not let the product enter drains.[5]

Visualized Workflows
The following diagrams illustrate the safe handling workflow and the logical relationship

between hazards and protective measures.
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Safe Handling Workflow for Fmoc-Lys(Boc)-OH
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Caption: Step-by-step workflow for the safe handling of Fmoc-Lys(Boc)-OH.
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Hazard Mitigation for Fmoc-Lys(Boc)-OH
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Caption: Relationship between hazards, PPE, and safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557020#personal-protective-equipment-for-handling-
fmoc-lys-boc-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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